Cas no 2248380-45-0 (8-Bromo-4-chloro-3-(difluoromethyl)quinoline)

• Product Name: 8-Bromo-4-chloro-3-(difluoromethyl)quinoline
• CAS No: 2248380-45-0
• MF: C₁₀H₅BrClF₂N
• MW: 292.507207632065
• CID: 6602725
• PubChem ID: 137941829
• Update Time: 2025-06-18

8-Bromo-4-chloro-3-(difluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-4-chloro-3-(difluoromethyl)quinoline
• 2248380-45-0
• EN300-6508315

• Inchi： 1S/C10H5BrClF2N/c11-7-3-1-2-5-8(12)6(10(13)14)4-15-9(5)7/h1-4,10H
• InChI Key： PDXJPSGXRGVYTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C(C(F)F)=CN=C21)Cl

Computed Properties

• Exact Mass: 290.92620g/mol
• Monoisotopic Mass: 290.92620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 8-Bromo-4-chloro-3-(difluoromethyl)quinoline

Introduction to 8-Bromo-4-chloro-3-(difluoromethyl)quinoline (CAS No. 2248380-45-0)

8-Bromo-4-chloro-3-(difluoromethyl)quinoline, with the CAS number 2248380-45-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The unique substitution pattern of bromine, chlorine, and difluoromethyl groups on the quinoline ring imparts specific chemical and biological properties that make it a promising candidate for various research and development initiatives.

The synthesis of 8-Bromo-4-chloro-3-(difluoromethyl)quinoline involves a series of well-defined chemical reactions, including bromination, chlorination, and difluoromethylation. These steps are crucial in determining the final structure and properties of the compound. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for detailed studies.

In terms of its physical and chemical properties, 8-Bromo-4-chloro-3-(difluoromethyl)quinoline exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based experiments. The compound's melting point and boiling point are within a range that allows for easy handling and storage, making it suitable for both laboratory-scale experiments and industrial applications.

The biological activity of 8-Bromo-4-chloro-3-(difluoromethyl)quinoline has been extensively studied in recent years. Research has shown that this compound possesses potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. These findings have sparked interest in exploring its potential as a lead compound for the development of novel anticancer agents.

Beyond its antiproliferative properties, 8-Bromo-4-chloro-3-(difluoromethyl)quinoline has also demonstrated activity against other biological targets. For instance, it has been shown to inhibit certain enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders. Additionally, preliminary studies suggest that this compound may have antimicrobial properties, making it a potential candidate for developing new antibiotics or antifungal agents.

The safety profile of 8-Bromo-4-chloro-3-(difluoromethyl)quinoline is an important consideration for its potential therapeutic applications. Preclinical studies have indicated that the compound is generally well-tolerated at effective doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully understand its safety profile and to identify any potential side effects or contraindications.

In conclusion, 8-Bromo-4-chloro-3-(difluoromethyl)quinoline (CAS No. 2248380-45-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in preclinical and clinical settings.